Cas no 1005206-27-8 (4-(Methylsulfanyl)-3-(trifluoromethoxy)phenylboronic acid)

• Product Name: 4-(Methylsulfanyl)-3-(trifluoromethoxy)phenylboronic acid
• CAS No: 1005206-27-8
• MF: C₈H₈BF₃O₃S
• MW: 252.018531799316
• CID: 3047651
• Update Time: 2025-05-19

4-(Methylsulfanyl)-3-(trifluoromethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfanyl)-3-(trifluoromethoxy)phenylboronic acid
• Boronic acid, B-[4-(methylthio)-3-(trifluoromethoxy)phenyl]-

• Inchi： 1S/C8H8BF3O3S/c1-16-7-3-2-5(9(13)14)4-6(7)15-8(10,11)12/h2-4,13-14H,1H3
• InChI Key： KZMPCESUPRQUAO-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(SC)C(OC(F)(F)F)=C1)(O)O

Computed Properties

• Exact Mass: 252.02393g/mol
• Monoisotopic Mass: 252.02393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.02g/mol
• Topological Polar Surface Area: 75Ų

Additional information on 4-(Methylsulfanyl)-3-(trifluoromethoxy)phenylboronic acid

Introduction to 4-(Methylsulfanyl)-3-(trifluoromethoxy)phenylboronic Acid (CAS No. 1005206-27-8)

4-(Methylsulfanyl)-3-(trifluoromethoxy)phenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1005206-27-8, is characterized by its unique structural features, which include a methylsulfanyl group and a trifluoromethoxy substituent on a phenyl ring, further functionalized with a boronic acid moiety. The presence of these distinct chemical groups imparts remarkable reactivity and versatility, making it a valuable intermediate in synthetic chemistry and drug development.

The boronic acid component of this molecule is particularly noteworthy, as boronic acids are widely recognized for their role in various biochemical processes and their utility in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is a cornerstone in modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions and with high selectivity. The methylsulfanyl group, on the other hand, introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The trifluoromethoxy group adds another layer of complexity, influencing the electronic properties of the aromatic ring and potentially modulating its binding affinity to proteins or enzymes.

In recent years, there has been growing interest in the development of novel boronic acid derivatives for therapeutic applications. These compounds have shown promise in various areas, including cancer therapy, infectious diseases, and inflammatory disorders. The structural features of 4-(Methylsulfanyl)-3-(trifluoromethoxy)phenylboronic acid make it an attractive candidate for further exploration in these fields. For instance, boronic acids have been investigated as inhibitors of enzymes that are overexpressed in cancer cells, such as kinases and proteases. The ability to precisely modulate the electronic and steric properties of boronic acid derivatives allows for the design of molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential use in phage display technology, a powerful tool for the discovery of novel biomolecules. Phage display involves the display of peptide or protein fragments on the surface of bacteriophages, allowing for high-throughput screening against target molecules. Boronic acid-containing peptides have been successfully employed in this technology due to their ability to undergo reversible interactions with carbohydrates and other biomolecules. The incorporation of 4-(Methylsulfanyl)-3-(trifluoromethoxy)phenylboronic acid into phage-displayed libraries could lead to the identification of novel binding partners with therapeutic potential.

The synthesis of 4-(Methylsulfanyl)-3-(trifluoromethoxy)phenylboronic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure high yields and purity. However, recent advances in synthetic methodologies have made it possible to access complex boronic acid derivatives more efficiently than ever before. For example, palladium-catalyzed cross-coupling reactions have been optimized to handle diverse substrates under mild conditions, reducing the need for harsh reagents or high temperatures. These improvements have not only streamlined the synthesis of this compound but also opened up new avenues for exploring its derivatives.

From a materials science perspective, 4-(Methylsulfanyl)-3-(trifluoromethoxy)phenylboronic acid has potential applications in the development of advanced materials, such as organic electronic devices and sensors. Boronic acids are known to form coordination complexes with metals and metalloids, which can be exploited to create novel materials with tailored properties. Additionally, the ability to functionalize aromatic rings with diverse substituents allows for fine-tuning of electronic characteristics, making these compounds suitable for applications in optoelectronics and nanotechnology.

The pharmaceutical industry has also been keenly interested in boronic acid derivatives due to their potential as drug candidates. Several boron-containing drugs have already entered clinical use, demonstrating safety and efficacy in treating various diseases. The structural motifs present in 4-(Methylsulfanyl)-3-(trifluoromethoxy)phenylboronic acid suggest that it could be modified into lead compounds for further development. Medicinal chemists are exploring ways to optimize its pharmacokinetic properties while maintaining or enhancing its biological activity. This includes modifications such as altering the substitution pattern on the phenyl ring or introducing additional functional groups that could improve solubility or metabolic stability.

Recent research has highlighted the importance of understanding the molecular interactions between boronic acids and biological targets at an atomic level. Computational studies have played a crucial role in predicting binding affinities and identifying key residues involved in recognition processes. These insights have guided experimental efforts toward designing more effective boronic acid-based therapeutics. For instance, molecular dynamics simulations have revealed that boronate esters formed between boronic acids and hydroxyl groups exhibit significant enthalpic contributions to binding free energy. This knowledge has been applied to rationalize structure-activity relationships (SAR) for various boronic acid derivatives.

The future prospects for 4-(Methylsulfanyl)-3-(trifluoromethoxy)phenylboronic acid are vast and multifaceted. As synthetic techniques continue to evolve, access to increasingly complex derivatives will become more feasible, enabling broader exploration of their applications. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into tangible benefits for society. By leveraging cutting-edge technologies such as high-throughput screening platforms and advanced computational methods, researchers can accelerate the discovery process and bring new treatments to patients who need them most.